Cas no 1806008-55-8 (2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid is a fluorinated pyridine derivative with notable chemical properties due to its unique substitution pattern. The presence of both difluoromethyl and trifluoromethyl groups enhances its electron-withdrawing characteristics, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The hydroxyl and acetic acid functionalities provide additional reactivity for further derivatization. This compound exhibits high stability under standard conditions, ensuring reliable performance in synthetic applications. Its structural features make it particularly useful for developing bioactive molecules, where fluorinated moieties are often critical for improving metabolic stability and binding affinity. The compound is typically handled under controlled conditions to maintain purity and reactivity.

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid structure

1806008-55-8 structure

Product Name:2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid

CAS No:1806008-55-8

MF:C₉H₆F₅NO₃

MW:271.140860080719

CID:4804616

Update Time:2025-05-20

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid
- Inchi： 1S/C9H6F5NO3/c10-8(11)6-3(1-5(16)17)7(18)4(2-15-6)9(12,13)14/h2,8H,1H2,(H,15,18)(H,16,17)
- InChI Key： YFXLMLRHMTXGPW-UHFFFAOYSA-N
- SMILES： FC(C1=C(CC(=O)O)C(C(C(F)(F)F)=CN1)=O)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 450
XLogP3: 1.1
Topological Polar Surface Area: 66.4

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029023938-250mg	2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid	1806008-55-8	95%	250mg	$931.00	2022-04-01
Alichem	A029023938-500mg	2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid	1806008-55-8	95%	500mg	$1,819.80	2022-04-01
Alichem	A029023938-1g	2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid	1806008-55-8	95%	1g	$2,779.20	2022-04-01

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid Related Literature

1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
2. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
3. An aqueous ammonia sensor based on an inkjet-printed polyaniline nanoparticle-modified electrode

Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
4. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid

Comprehensive Overview of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a pyridine core with hydroxy and acetic acid moieties, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its role as a building block for small-molecule inhibitors and enzyme modulators. The compound's CAS No. 1806008-55-8 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge medicinal chemistry projects.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for fluorinated compounds. 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid aligns with this trend, as researchers seek eco-friendly routes to incorporate fluorine atoms into complex molecules. Its trifluoromethyl group is especially noteworthy, as it often enhances lipophilicity and binding affinity in drug candidates.

The compound's pyridine-3-acetic acid backbone is another area of interest, as it resembles structures found in natural products and FDA-approved drugs. This similarity has led to investigations into its potential as a scaffold for drug design. For instance, its hydroxy group can participate in hydrogen bonding, a critical feature for target engagement in protein-ligand interactions.

From an SEO perspective, keywords like "fluorinated pyridine derivatives", "CAS 1806008-55-8 applications", and "difluoromethyl compounds in drug discovery" are highly searched. These terms reflect the growing curiosity about the compound's utility in precision medicine and agrochemical innovation. Additionally, queries such as "synthesis of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid" highlight the need for detailed technical guidance.

In the context of AI-driven drug discovery, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid has been flagged as a promising candidate for virtual screening. Its molecular properties are compatible with machine learning models used to predict bioactivity, making it a focal point for computational chemistry studies. This aligns with the broader industry shift toward data-driven research.

Another hot topic is the compound's potential in crop protection. Fluorinated pyridines are known for their herbicidal and fungicidal properties, and CAS No. 1806008-55-8 is no exception. Researchers are exploring its derivatives as next-generation agrochemicals with improved environmental profiles, addressing global concerns about food security and sustainable agriculture.

In summary, 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-acetic acid (CAS No. 1806008-55-8) is a multifaceted compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its unique structural features and alignment with contemporary research trends ensure its continued relevance in scientific discourse.